Cas no 915707-64-1 (4-Thiazolemethanamine,N-methyl-2-(4-morpholinyl)-)

• Product Name: 4-Thiazolemethanamine,N-methyl-2-(4-morpholinyl)-
• CAS No: 915707-64-1
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• MDL: MFCD09817539
• CID: 802998
• PubChem ID: 24229700
• Update Time: 2025-05-19

4-Thiazolemethanamine,N-methyl-2-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine,N-methyl-2-(4-morpholinyl)-
• 4-[(METHYLAMINO)METHYL]-2-(MORPHOLIN-4-YL)-1,3-THIAZOLE
• 4-[(Methylamino)methyl]-2-morpholin-4-yl-1,3-thiazole
• N-Methyl-(2-morpholino-1,3-thiazol-4-yl)methylamine
• N-methyl-1-(2-morpholin-4-yl-1,3-thiazol-4-yl)methanamine
• SCHEMBL23568715
• MFCD09817539
• N-Methyl-1-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]methanamine
• AKOS013153824
• FT-0729608
• N-Methyl-1-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]methylamine
• DTXSID00640405
• 915707-64-1

• MDL： MFCD09817539
• Inchi： 1S/C9H15N3OS/c1-10-6-8-7-14-9(11-8)12-2-4-13-5-3-12/h7,10H,2-6H2,1H3
• InChI Key： QOWGXNCFGPNQIL-UHFFFAOYSA-N
• SMILES： S1C=C(CNC)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 213.09400
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.204
• Boiling Point: 347.6°C at 760 mmHg
• Flash Point: 164°C
• Refractive Index: 1.565
• PSA: 65.63000
• LogP: 1.15500

4-Thiazolemethanamine,N-methyl-2-(4-morpholinyl)- Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Thiazolemethanamine,N-methyl-2-(4-morpholinyl)-

4-Thiazolemethanamine, N-methyl-2-(4-morpholinyl) (CAS No. 915707-64-1): A Comprehensive Overview

4-Thiazolemethanamine, N-methyl-2-(4-morpholinyl) (CAS No. 915707-64-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

The chemical structure of N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine consists of a thiazole ring attached to a morpholine moiety via a methylene bridge, with an additional methyl group on the nitrogen atom of the thiazole ring. This combination of functional groups imparts the compound with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.

In terms of synthesis, several methods have been reported for the preparation of N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine. One common approach involves the reaction of 2-chloro-N-methylthiazole-4-carboxamide with morpholine in the presence of a suitable base, followed by reduction to form the desired amine. Another method involves the nucleophilic substitution of 2-chloro-N-methylthiazole-4-carbonitrile with morpholine, followed by hydrolysis and reduction. These synthetic routes provide researchers with flexible options to tailor the compound for specific applications.

The biological activities of N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine have been extensively studied, revealing its potential as a therapeutic agent. Research has shown that this compound exhibits potent antimicrobial properties against various bacterial strains, including both Gram-positive and Gram-negative bacteria. Additionally, it has demonstrated antifungal activity against several fungal species, making it a promising candidate for the development of novel antimicrobial agents.

Beyond its antimicrobial properties, N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine has also been investigated for its anti-inflammatory effects. Studies have indicated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Furthermore, preliminary research has explored its neuroprotective properties, with findings suggesting that it may have beneficial effects on neuronal cells under oxidative stress conditions.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the mechanism of action of N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine. Molecular docking studies have revealed that this compound can bind to specific protein targets involved in microbial growth and inflammatory pathways. These findings not only enhance our understanding of its biological activities but also guide the rational design of more potent derivatives.

In the context of drug development, N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine has shown promise as a lead compound for further optimization. Researchers are actively exploring structural modifications to improve its pharmacokinetic properties, such as solubility, stability, and bioavailability. Additionally, efforts are underway to evaluate its safety profile through preclinical studies, including toxicity assessments and pharmacological evaluations.

The pharmaceutical industry is increasingly interested in compounds like N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine due to their potential to address unmet medical needs. The growing prevalence of antibiotic-resistant infections and inflammatory diseases underscores the importance of developing new therapeutic agents with novel mechanisms of action. As such, this compound represents a valuable addition to the drug discovery pipeline.

In conclusion, N-Methyl-2-(4-morpholinyl)-4-thiazolemethanamine (CAS No. 915707-64-1) is a multifaceted compound with a wide range of biological activities and potential applications in medicine. Its unique chemical structure and promising therapeutic properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.